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Compound of Interest

Compound Name: Pefloxacin Mesylate

Cat. No.: B1663859

Topic: Application of Pefloxacin Mesylate in veterinary medicine for poultry diseases.

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pefloxacin Mesylate is a synthetic, broad-spectrum chemotherapeutic agent belonging to the
fluoroquinolone class of antibiotics.[1] Developed in the 1980s, it has been utilized in veterinary
medicine, particularly for managing systemic bacterial infections in poultry.[1][2] Its mechanism
of action, favorable pharmacokinetic profile, and efficacy against a wide range of Gram-
negative and Gram-positive bacteria make it a relevant subject for research and drug
development in the poultry industry.[1][3] These notes provide detailed information on its
application, mechanism, and relevant experimental protocols for its evaluation.

Pefloxacin is indicated for the treatment of various bacterial and mycoplasma infections in
poultry, including Salmonellosis, Colisepticemia, Chronic Respiratory Disease (CRD), Infectious
Coryza, and Pasteurellosis.[4][5][6] It is also used to manage secondary bacterial infections
that can follow viral diseases such as Gumboro and Newcastle disease.[4][5]

Mechanism of Action

Pefloxacin exerts its bactericidal effect by targeting essential bacterial enzymes involved in
DNA replication and maintenance.[7] The primary targets are DNA gyrase (also known as
topoisomerase II) and topoisomerase 1V.[1][2]
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e Inhibition of DNA Gyrase: In most Gram-negative bacteria, DNA gyrase is the primary target.
[3][8] This enzyme is responsible for introducing negative supercoils into bacterial DNA, a
process crucial for DNA replication and transcription.[7][8] Pefloxacin stabilizes the complex
formed between DNA gyrase and the DNA, which leads to double-strand breaks in the
bacterial chromosome that are fatal to the cell.[8][9]

« Inhibition of Topoisomerase IV: In many Gram-positive bacteria, topoisomerase 1V is the
preferential target.[9] This enzyme is critical for separating interlinked daughter DNA
molecules following replication.[7] By inhibiting this enzyme, pefloxacin prevents bacterial
cell division.[2]

This dual-targeting mechanism contributes to its broad-spectrum activity and can help reduce
the likelihood of bacterial resistance developing during treatment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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